5-Hydroxyomeprazole-d3-1

• Molecular Formula: C17H19N3O3S
• Molecular Weight: 348.4 g/mol
• InChI: InChI=1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)/i5D,6D,7D
• InChIKey: SUBDBMMJDZJVOS-CRSPMMAGSA-N

5-Hydroxyomeprazole-d3-1 Overview

5-Hydroxyomeprazole-d3-1 (CAS 1216667-13-8) is a stable isotope-labeled analog of 5-hydroxyomeprazole, the major CYP2C19-mediated metabolite of the proton pump inhibitor omeprazole [1]. The compound incorporates three deuterium atoms at the 5-methoxy position of the benzimidazole ring, producing a nominal mass shift of +3 Da (m/z 365 for the [M+H]+ ion vs m/z 362 for the unlabeled analyte) . This compound is exclusively utilized as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, where it compensates for matrix effects and ionization variability during the quantitative analysis of 5-hydroxyomeprazole in biological matrices [2].

Workflow LC‑MS/MS Internal Standard

Selection Isotope‑dilution quantitation

Use Context CYP phenotyping & PK studies

• [1] Hofmann U, et al. Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. J Chromatogr B. 2006;831(1-2):85-90. doi:10.1016/j.jchromb.2005.11.036 View Source
• [2] Busch D, et al. LC-MS/MS method for the simultaneous quantification of intestinal CYP and UGT activity. J Pharm Biomed Anal. 2018;155:194-201. doi:10.1016/j.jpba.2018.04.003 View Source

5-Hydroxyomeprazole-d3-1 Generic Substitution Limitations

Substituting 5-Hydroxyomeprazole-d3-1 with unlabeled 5-hydroxyomeprazole or a structurally dissimilar internal standard introduces unacceptable analytical bias. Unlabeled analyte cannot be distinguished from endogenous metabolite, precluding its use as an IS [1]. Alternative deuterated omeprazole compounds (e.g., omeprazole-d3) exhibit distinct chromatographic retention times and different matrix effect profiles compared to the 5-hydroxy metabolite, leading to inaccurate quantification and compromised method validation according to bioanalytical guidelines [2]. The selection of a precise, co-eluting stable isotope-labeled internal standard is mandated to correct for patient-specific matrix effects and to achieve the accuracy and precision required for pharmacokinetic studies and clinical phenotyping .

Mass distinction Unlabeled 5‑hydroxyomeprazole cannot be differentiated from endogenous analyte by MS

Co‑elution & matrix Structural analog IS (e.g., lansoprazole) may not co‑elute or share ionization/matrix‑effect profile, reducing accuracy

• [1] Hofmann U, et al. Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. J Chromatogr B. 2006;831(1-2):85-90. doi:10.1016/j.jchromb.2005.11.036 View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. 2017. View Source

5-Hydroxyomeprazole-d3-1 Quantitative Evidence

Analytical Precision: Deuterated vs. Structural Analog IS

5-Hydroxyomeprazole-d3-1 exhibits a nominal mass shift of +3 Da relative to unlabeled 5-hydroxyomeprazole. The [M+H]+ ion for the deuterated internal standard is observed at m/z 365, while the unlabeled analyte is detected at m/z 362, enabling complete chromatographic co-elution and unambiguous mass spectrometric discrimination [1].

Analytical precision

Reported

Lansoprazole IS: RSD often >10–15%
Deuterated IS: lower RSD reported

Supports precision requirements for phenotyping data

Comparison from chiral LC‑MS/MS in human serum

Evidence Dimension	Mass-to-charge ratio (m/z) of [M+H]+ ion
Target Compound Data	m/z 365
Comparator Or Baseline	Unlabeled 5-Hydroxyomeprazole: m/z 362
Quantified Difference	Δm/z = +3 Da
Conditions	Positive ion electrospray ionization (ESI) mode, LC-MS/MS analysis.

Why This Matters

A +3 Da mass shift is optimal for MS discrimination, minimizing isotopic overlap with the analyte's natural abundance M+2/M+3 peaks while ensuring near-identical chromatographic behavior for precise matrix effect correction.

• [1] Hofmann U, et al. Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. J Chromatogr B. 2006;831(1-2):85-90. doi:10.1016/j.jchromb.2005.11.036 View Source

CYP2C19 Biomarker: (R)-5-Hydroxyomeprazole

As a stable isotope-labeled (SIL) analog, 5-Hydroxyomeprazole-d3-1 co-elutes with the unlabeled 5-hydroxyomeprazole analyte, experiencing identical ion suppression or enhancement effects from the biological matrix. This contrasts with a non-co-eluting structural analog internal standard, which would be subject to a different matrix effect environment at its distinct retention time, leading to quantification bias [1]. Methods employing co-eluting SIL-IS can achieve intra- and inter-assay variability below 11%, as demonstrated for 5-hydroxyomeprazole quantification over a concentration range of 5 to 250 ng/mL [2].

CYP2C19 biomarker

Class-level

(R)‑5‑hydroxyomeprazole formation reported as strongest CYP2C19 genotype correlate

Supports biomarker‑guided CYP2C19 activity assessment

In vivo chiral PK study; genotype‑dependent

Evidence Dimension	Intra- and inter-assay precision (%CV) for 5-hydroxyomeprazole
Target Compound Data	≤11% CV (when using a SIL-IS)
Comparator Or Baseline	Analytical method using a non-co-eluting structural analog IS (implicit comparison; precision data not available for this specific comparator)
Quantified Difference	≤11% CV achieved with SIL-IS
Conditions	Human plasma, liquid-liquid extraction, HPLC-ESI-MS analysis.

Why This Matters

Demonstrated precision of ≤11% CV across a 50-fold dynamic range confirms the compound's utility in meeting regulatory bioanalytical method validation guidelines for pharmacokinetic and bioequivalence studies.

• [1] KCAS Bio. The Value of Deuterated Internal Standards. 2017. View Source
• [2] Hofmann U, et al. Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. J Chromatogr B. 2006;831(1-2):85-90. doi:10.1016/j.jchromb.2005.11.036 View Source

LC-MS/MS Linearity and Sensitivity

5-Hydroxyomeprazole-d3-1 features site-specific deuteration at the 5-methoxy position of the benzimidazole ring, as confirmed by its unique InChIKey (CMZHQFXXAAIBKE-BMSJAHLVSA-N) . This contrasts with other deuterated forms such as 5-Hydroxy Omeprazole-d3 (CAS 2748479-83-4), which may differ in labeling position or isotopic enrichment. The specified d3 labeling ensures a consistent +3 Da mass shift with minimal risk of deuterium-hydrogen back-exchange, a phenomenon that can compromise the accuracy of quantitation if the label is lost in protic solvents or biological matrices [1]. Vendor specification indicates a purity of >95% for the compound, compared to alternative labeled standards that may be specified at >98% .

Linearity range

Reported

2.5–375 ng/mL

Supports wide‑range quantification

Validated in human serum with deuterated IS

Evidence Dimension	Labeling position and purity specification
Target Compound Data	5-methoxy-d3 substitution; Purity >95% (CAS 1216667-13-8)
Comparator Or Baseline	5-Hydroxy Omeprazole-d3 (unspecified labeling position); Purity 98.27% (CAS 2748479-83-4)
Quantified Difference	Different labeling site; Purity difference of ~3%
Conditions	Vendor certificate of analysis data.

Why This Matters

Site-specific labeling and defined purity are critical for assay consistency. The defined labeling position of 5-Hydroxyomeprazole-d3-1 mitigates the risk of deuterium scrambling, ensuring reliable quantitation across varying sample matrices.

• [1] Cerilliant. Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. Technical Note. View Source

Mitigating Matrix Effects & Ion Suppression

5-Hydroxyomeprazole-d3-1 has been deployed as the internal standard of choice in validated LC-MS/MS methods for quantifying 5-hydroxyomeprazole across multiple matrices, including human plasma [1] and human intestinal microsomes [2]. These methods support applications ranging from clinical pharmacokinetic studies of esomeprazole [1] to in vitro characterization of intestinal CYP2C19 enzyme kinetics (KM and Vmax determination) [2]. The compound's utility is thus validated in both in vivo and in vitro settings, a versatility not necessarily demonstrated for alternative, non-metabolite-specific deuterated standards.

Matrix effect control

Data to verify

Accuracy 98–102% recovery reported

Supports reliable quantification across matrices

QC level data; independent validation advised

Evidence Dimension	Validated assay application scope
Target Compound Data	Validated for use in human plasma and human intestinal microsomes
Comparator Or Baseline	Alternative deuterated omeprazole standards (e.g., omeprazole-d3) typically validated only for parent drug in plasma
Quantified Difference	Broader matrix compatibility (plasma and microsomes)
Conditions	LC-MS/MS methods validated per bioanalytical guidelines.

Why This Matters

Procurement of 5-Hydroxyomeprazole-d3-1 provides a single, versatile internal standard capable of supporting both clinical PK studies and in vitro DMPK enzyme phenotyping assays, streamlining laboratory inventory and method development.

• [1] Hofmann U, et al. Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. J Chromatogr B. 2006;831(1-2):85-90. doi:10.1016/j.jchromb.2005.11.036 View Source
• [2] Busch D, et al. LC-MS/MS method for the simultaneous quantification of intestinal CYP and UGT activity. J Pharm Biomed Anal. 2018;155:194-201. doi:10.1016/j.jpba.2018.04.003 View Source

5-Hydroxyomeprazole-d3-1 Procurement Scenarios

CYP2C19/CYP3A4 Phenotyping Cocktails

5-Hydroxyomeprazole-d3-1 is the preferred internal standard for LC-MS/MS methods quantifying 5-hydroxyomeprazole in human plasma. It corrects for matrix effects to achieve the high precision (≤11% CV) required for regulatory submissions in pharmacokinetic (PK) and bioequivalence (BE) studies of omeprazole and esomeprazole formulations [1].

Clinical Pharmacogenomics & PK Studies

The compound is essential for accurate measurement of 5-hydroxyomeprazole formation in clinical CYP2C19 phenotyping studies. As 5-hydroxyomeprazole formation is a selective marker of CYP2C19 activity, reliable quantification using this SIL-IS is critical for determining metabolic ratios and assessing the impact of genetic polymorphisms or co-administered drugs on enzyme function [2].

DDI Risk Assessment

This deuterated standard is validated for use in in vitro assays using human tissue microsomes (e.g., intestinal or hepatic) to determine the enzyme kinetic parameters (KM, Vmax) of 5-hydroxyomeprazole formation. Its use ensures that the quantification of the metabolite is robust against the unique matrix effects present in microsomal incubations [3].

Application

Selection Property

Validation Focus

CYP phenotyping cocktail studies

Enantioselective isotope‑dilution IS

Matrix‑effect correction and precision

Pharmacogenomic PK research

(R)‑enantiomer biomarker correlation

Genotype‑metabolism correlation robustness

CYP‑mediated DDI research

Metabolite quantification accuracy

Reversible inhibition concentration accuracy

Bioanalytical method validation

Deuterated IS for accuracy/precision

Method transferability and linear range review

• [1] Hofmann U, et al. Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. J Chromatogr B. 2006;831(1-2):85-90. doi:10.1016/j.jchromb.2005.11.036 View Source
• [2] Abouir K, et al. Improving CYP2C19 phenotyping using stereoselective omeprazole and 5-hydroxy-omeprazole metabolic ratios. Basic Clin Pharmacol Toxicol. 2024;135(6):755-766. doi:10.1111/bcpt.14095 View Source
• [3] Busch D, et al. LC-MS/MS method for the simultaneous quantification of intestinal CYP and UGT activity. J Pharm Biomed Anal. 2018;155:194-201. doi:10.1016/j.jpba.2018.04.003 View Source